2-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

• IUPAC Name: 2-[4-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]quinoxaline
• InChI: InChI=1S/C21H25N7/c1-16-14-19(25-21(23-16)28-8-4-5-9-28)26-10-12-27(13-11-26)20-15-22-17-6-2-3-7-18(17)24-20/h2-3,6-7,14-15H,4-5,8-13H2,1H3
• InChI Key: OOALSLPPGAXGDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC2)N3CCN(CC3)C4=NC5=CC=CC=C5N=C4
• Molecular Formula: C21H25N7
• Molecular Weight: 375.5 g/mol

Description

“2-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” is a chemical compound that is part of a class of compounds known as pyrimidines. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, and have diverse biological activities.

Synthesis Analysis

The synthesis of this compound involves the reaction of 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4(3H)-one with methyl chloroacetate, followed by hydrazinolysis. This reaction yields 2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetohydrazide, which can be further used to obtain a series of new derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is attached to a piperazine ring via a quinoxaline moiety.

Chemical Reactions Analysis

The chemical reactions involving this compound are primarily centered around its synthesis. The initial reaction with methyl chloroacetate followed by hydrazinolysis yields a derivative that can be further reacted to obtain a series of new compounds.

Scientific Research Applications

Plant Growth Stimulation

The compound exhibits a pronounced plant growth stimulating effect, with levels ranging from 65% to 87% relative to heteroauxin. .

Neuroprotection and Central Nervous System (CNS) Effects

. Investigating its neuroprotective properties and potential impact on CNS disorders (such as neurodegenerative diseases) could be valuable.

Derivatization Reagent for Peptides

. Investigating similar applications for our compound could be insightful.

Hybrid Molecules for Neuroinflammation and Neurodegeneration

. Exploring such hybrids could be promising.

Mechanism of Action

Target of Action

The primary targets of 2-{4-[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline are the vanilloid receptor 1 and the insulin-like growth factor 1 receptor . These receptors play crucial roles in various physiological processes. The vanilloid receptor 1 is involved in pain perception, while the insulin-like growth factor 1 receptor is essential for cell growth and development .

Mode of Action

This compound acts as an antagonist of the vanilloid receptor 1 and a modulator of the insulin-like growth factor 1 receptor . By binding to these receptors, it can inhibit their activity, leading to changes in cellular functions .

Biochemical Pathways

The compound’s interaction with its targets affects several biochemical pathways. It can inhibit a wide range of enzymes, including phosphodiesterase type 5 , isocitrate dehydrogenase 1 , endothelin-converting enzyme 1 , and vascular adhesion protein 1 . These enzymes are involved in various cellular processes, such as signal transduction, energy production, and cell adhesion .

Result of Action

The molecular and cellular effects of the compound’s action are diverse due to its interaction with multiple targets and pathways. It has been reported to have antioxidative and antibacterial properties . Additionally, it can affect the cell cycle .